Cas no 80418-56-0 (Hexanoic acid, 5-chloro-, chloromethyl ester)

• Product name: Hexanoic acid, 5-chloro-, chloromethyl ester
• CAS No: 80418-56-0
• MF: C₇H₁₂Cl₂O₂
• MW: 199.074980735779
• CID: 705706
• PubChem ID: 525211

Hexanoic acid, 5-chloro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 5-chloro-, chloromethyl ester
• chloromethyl 5-chlorohexanoate
• DTXSID50335435
• 80418-56-0
• PZVNORNNHRGBRP-UHFFFAOYSA-N
• 5-Chlorohexanoic acid, chloromethyl ester

• Inchi： InChI=1S/C7H12Cl2O2/c1-6(9)3-2-4-7(10)11-5-8/h6H,2-5H2,1H3
• InChI Key： PZVNORNNHRGBRP-UHFFFAOYSA-N
• SMILES： CC(CCCC(=O)OCCl)Cl

Computed Properties

• Exact Mass: 198.0214350g/mol
• Monoisotopic Mass: 198.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų